Cas no 1951-25-3 (Amiodarone)

It belongs to class III antiarrhythmic drugs with mild noncompetitive α and β The main electrophysiological effect is to prolong the action potential and effective refractory period of each myocardial tissue, which is conducive to the elimination of reentry excitation, inhibit the fast sodium ion influx of atrial and myocardial conduction fibers, It has no effect on the resting membrane potential and action potential height. The inhibition of the forward conduction of the atrioventricular bypass is greater than the reverse. Due to the excessive prolongation of repolarization, the electrocardiogram has Q-T interval prolongation and T wave changes. Intravenous injection has a mild negative inotropic effect, but usually does not inhibit the left ventricular function. It has a direct dilatory effect on the coronary artery and peripheral blood vessels. It can affect thyroxine metabolism.

Amiodarone structure

Product Name:Amiodarone

CAS No:1951-25-3

Molecular Formula:C₂₅H₂₉NO₃I₂

Molecular Weight:645.31066

CID:42224

PubChem ID:2157

Amiodarone Properties

Names and Identifiers

- (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone
- Amiodarone Base
- Methanone, (2-butyl-3-benzofuranyl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)-
- (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)-ethoxy)-3,5-diiodophenyl)methanone
- Amiodarone
- (2-{4-[(2-butyl-1-benzofuran-3-yl)carbonyl]-2,6-diiodophenoxy}ethyl)diethylamine
- 2-butyl-3-(3,5-diiodo-4-(2-diethylaminoethoxy)benzoyl)benzofuran
- 2-butyl-3-benzofuranyl 4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl ketone
- AMidorone
- amiodarona
- Amiodarons
- Atlansil
- Cordarone
- Sedacoron
- Sedacorone
- Tranquerone
- 2-Butyl-3-benzofuranyl-4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl ketone
- Lopac-A-8423
- (2-butylbenzofuran-3-yl)-[4-(2-diethylaminoethoxy)-3,5-diiodo-phenyl]-methanone
- DTXCID702592
- (2-butyl-1-benzofuran-3-yl)-[4-(2-diethylaminoethoxy)-3,5-diiodophenyl]methanone
- (2-butyl-1-benzofuran-3-yl){4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl}methanone
- NCGC00024242-06
- DB01118
- NCGC00015096-06
- AKOS005462717
- NCGC00015096-03
- Ketone, 2-butyl-3-benzofuranyl 4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl
- NCGC00015096-01
- L001174
- D02910
- Spectrum3_001050
- Bio2_000774
- AB00053422-17
- Spectrum4_001190
- 2-Butyl-3-(3,5-diiodo-4-(beta-diethylaminoethoxy)benzoyl)benzofuran
- KBioGR_001859
- NCGC00015096-04
- Prestwick1_000409
- (2-n-butyl-3-benzofuranyl) [4-[2-(diethylamino)ethoxyl]-3,5-diiodophenyl] methanone
- L 3428
- Amiodarone [USAN:INN:BAN]
- Labaz (Salt/Mix)
- KBio2_005430
- GTPL2566
- Bio2_000294
- SBI-0050110.P003
- HMS2089C07
- CAS-1951-25-3
- Spectrum5_001533
- NCGC00015096-13
- cid_441325
- (2-butyl-1-benzofuran-3-yl)-[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone
- KBio3_001800
- 2-Butyl-3-benzofuranyl p-((2-diethylamino)ethoxy)-m,m-diiodophenyl ketone
- KBioSS_000741
- AMIODARONE [MART.]
- Amiodaronum (INN-Latin)
- Spectrum2_001813
- HY-14187
- 1951-25-3
- HMS1989O16
- Methanone, (2-butyl-3-benzofuranyl)[4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]-
- Amiodarona [INN-Spanish]
- KBio2_000294
- (2-Butyl-3-benzofuranyl)(4-(2-(diethylamino)ethoxy)-3,5-diidophenyl)methanone
- CCG-204217
- CBiol_001740
- IDI1_034044
- AMIODARONE [WHO-DD]
- W-107695
- KBioSS_000294
- 2-Butyl-3-benzofuranyl 4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl ketone
- NCGC00015096-17
- F2173-1018
- C01BD01
- CHEMBL633
- AmiodaroneHCl
- CHEBI:2663
- NCGC00015096-02
- {2-[4-(2-butyl-1-benzofuran-3-carbonyl)-2,6-diiodophenoxy]ethyl}diethylamine
- CAS-19774-82-4
- Spectrum_000261
- BDBM18957
- CRD - Cardiac mixture
- SDCCGSBI-0050110.P004
- KBioGR_000294
- BSPBio_000338
- BPBio1_000372
- AB00053422_18
- KBio2_003309
- Cordarone (Salt/Mix)
- NCGC00024242-03
- Prestwick0_000409
- UNM000001215003
- Aratac
- (2-butyl-1-benzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone
- (2-butylbenzofuran-3-yl)-[4-(2-diethylaminoethyloxy)-3,5-diiodo-phenyl]methanone
- Amiodaronum [INN-Latin]
- BSPBio_002580
- NINDS_000079
- EN300-708787
- HMS1791O16
- AMIODARONE [USAN]
- NCGC00024242-05
- BAA95125
- IDI1_000079
- C06823
- UNII-N3RQ532IUT
- 2-Butyl-3-(4'-beta-N-diethylaminoethoxy-3',5'-diiodobenzoyl)benzofuran
- NCGC00015096-07
- DivK1c_000079
- NCGC00015096-11
- Bio1_001004
- Amjodaronum
- QTL1_000008
- CCRIS 9360
- KBio2_005877
- NCGC00015096-12
- SCHEMBL16284
- KBio2_000741
- NCGC00015096-29
- AMIODARONE [MI]
- 2-Butyl-3-(3,5-diiodo-4-(.beta.-diethylaminoethoxy)benzoyl)benzofuran
- BIDD:GT0425
- Q410061
- 5-18-02-00353 (Beilstein Handbook Reference)
- Cyto8E2
- Bio1_000515
- AMIODARONE (MART.)
- Tox21_110083
- SPBio_002277
- SKF-33134-A (Salt/Mix)
- BRN 1271711
- BRD-K17561142-003-16-8
- KBio2_002862
- KBio3_000588
- NCGC00015096-14
- FT-0601533
- SPBio_001825
- Prestwick3_000409
- NCGC00015096-09
- Tox21_110083_1
- L-3428
- 2-Butyl-3-(4'-.beta.-N-diethylaminoethoxy-3',5'-diiodobenzoyl)benzofuran
- (2-Butyl-benzofuran-3-yl)(4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl)methanone #
- KBio3_000587
- BBI
- (2-n-butyl-3-benzofuranyl)[4-[2-(diethylamino)ethoxyl]-3,5-diiodophenyl]methanone
- Amiodaronum
- Prestwick2_000409
- NCI60_041885
- KBio1_000079
- NCGC00015096-08
- BSPBio_001574
- Amiodarone (USAN/INN)
- Lopac0_000122
- N3RQ532IUT
- NCGC00015096-10
- AmiodaroneN-oxide
- BIDD:PXR0146
- NS00010453
- AMIODARONE [VANDF]
- 2-n-Butyl-3',5'-diiodo-4'-N-diethylaminoethoxy-3-benzoylbenzofuran
- Amiodarona (INN-Spanish)
- (2-butyl-1-benzofuran-3-yl)(4-{[2-(diethylamino)ethyl]oxy}-3,5-diiodophenyl)methanone
- AB00053422_19
- Bio1_000026
- NCGC00015096-05
- NCGC00024242-04
- DTXSID7022592
- AMIODARONE [INN]
- EINECS 217-772-1
- AB00053422
- BRD-K17561142-003-35-8
- G78136
- BRD-K17561142-003-32-5
- GLXC-10157
- STK529812
- BRD-K17561142-003-33-3
- +Expand
- MDL： MFCD00242801
- InChIKey： IYIKLHRQXLHMJQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C25H29I2NO3/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3
- SMILES： CCCCC1=C(C(C2=CC(I)=C(OCCN(CC)CC)C(I)=C2)=O)C3=C(O1)C=CC=C3

Computed Properties

Exact Mass: 645.02369g/mol
Surface Charge: 0
XLogP3: 7.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 11
Monoisotopic Mass: 645.02369g/mol
Monoisotopic Mass: 645.02369g/mol
Topological Polar Surface Area: 42.7Å²
Heavy Atom Count: 31
Complexity: 547
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 6.93620
PSA: 42.68000
Boiling Point: 635.073°C at 760 mmHg
Melting Point: 156 deg C
Vapor Pressure: 0.0±1.9 mmHg at 25°C
Flash Point: 337.9°C
Density: 1.58

Amiodarone Security Information

RTECS：OB1361000
WGK Germany：3
Safety Term：S36
Safety Instruction： S36
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases： R20/21/22
Signal Word：warning

Amiodarone Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Amiodarone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007RUD-10mg	Amiodarone	1951-25-3	95%	10mg	$35.00
A2B Chem LLC	AD61877-100mg	Amiodarone	1951-25-3	98%	100mg	$75.00	2024-04-20
Aaron	AR007S2P-10mg	Amiodarone	1951-25-3	95%	10mg	$25.00
Ambeed	A262295-250mg	(2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone	1951-25-3	98%	250mg	$23.0	2024-08-03
Enamine	EN300-708787-0.05g	{2-[4-(2-butyl-1-benzofuran-3-carbonyl)-2,6-diiodophenoxy]ethyl}diethylamine	1951-25-3		0.05g	$423.0	2023-07-09
TRC	A632945-1g	Amiodarone	1951-25-3		1g	$ 127.00	2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A880854-100mg	Amiodarone	1951-25-3	95%	100mg	￥450.00
SHENG KE LU SI SHENG WU JI SHU	sc-480089-5 g	Amiodarone,	1951-25-3		5g	￥2,256.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54886-10mg	Amiodarone	1951-25-3	98%	10mg	￥4180.00	2023-09-07

Amiodarone Suppliers

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:1951-25-3)

MR./MRS.:TU MENG TING

Phone:15102763473

Email:1400868822@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:1951-25-3)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.

Audited Supplier

(CAS:1951-25-3)

MR./MRS.:XU ZI XUAN

Phone:13477033894

Email:3821225285@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1951-25-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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2. Comparative evaluation of the hepatotoxicity, phototoxicity and photosensitizing potential of dronedarone hydrochloride and its cyclodextrin-based inclusion complexes

Ana Isa Pedroso Marcolino,Letícia Bueno Macedo,Daniele Rubert Nogueira-Librelotto,María Pilar Vinardell,Clarice Madalena Bueno Rolim,Montserrat Mitjans Photochem. Photobiol. Sci. 2019 18 1565
3. Drug and chemical induced photosensitivity from a clinical perspective

Sally Ibbotson Photochem. Photobiol. Sci. 2018 17 1885
4. Inkjet-printed micro-calibration standards for ultraquantitative Raman spectral cytometry

Vernon LaLone,Maria V. Fawaz,Jomar Morales-Mercado,Márcio A. Mour?o,Catherine S. Snyder,Sang Yeop Kim,Andrew P. Lieberman,Anish Tuteja,Geeta Mehta,Theodore J. Standiford,Krishnan Raghavendran,Kerby Shedden,Anna Schwendeman,Kathleen A. Stringer,Gus R. Rosania Analyst 2019 144 3790
5. Early afterdepolarisation tendency as a simulated pro-arrhythmic risk indicator

Beth McMillan,David J. Gavaghan,Gary R. Mirams Toxicol. Res. 2017 6 912
6. Autophagy-regulating small molecules and their therapeutic applications

Kyung-Hwa Baek,Jihye Park,Injae Shin Chem. Soc. Rev. 2012 41 3245
7. Drug and chemical induced photosensitivity from a clinical perspective

Sally Ibbotson Photochem. Photobiol. Sci. 2018 17 1885
8. SIMS imaging in neurobiology and cell biology

Paola Agüi-Gonzalez,Sebastian J?hne,Nhu T. N. Phan J. Anal. At. Spectrom. 2019 34 1355
9. High-resolution sub-cellular imaging by correlative NanoSIMS and electron microscopy of amiodarone internalisation by lung macrophages as evidence for drug-induced phospholipidosis

Haibo Jiang,Melissa K. Passarelli,Peter M. G. Munro,Matt R. Kilburn,Andrew West,Colin T. Dollery,Ian S. Gilmore,Paulina D. Rakowska Chem. Commun. 2017 53 1506
10. Tetrazolium salt based methods for high-throughput evaluation of anti-parasite chemotherapy

Cristina Henriques,Thiago Luiz B. Moreira,Claudia Maia-Brigag?o,Andréa Henriques-Pons,Técia Maria U. Carvalho,Wanderley de Souza Anal. Methods 2011 3 2148

1951-25-3 (Amiodarone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1951-25-3)Amiodarone

Purity:99%

Quantity:5g

Price($):192

Cas no 1951-25-3 (Amiodarone)

Amiodarone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Amiodarone Security Information

Amiodarone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Amiodarone Price

Amiodarone Suppliers

Amiodarone Related Literature

1951-25-3 (Amiodarone) Related Products